Cas no 1192815-01-2 (5-Bromoisoquinolin-3-amine)

• Product Name: 5-Bromoisoquinolin-3-amine
• CAS No: 1192815-01-2
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD15526591
• CID: 1011121
• PubChem ID: 53418447
• Update Time: 2025-11-02

5-Bromoisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromoisoquinolin-3-amine
• 5-bromoisoquinolin-3-ylamine
• AS-38812
• SCHEMBL559239
• 3-Isoquinolinamine, 5-bromo-
• VZWSVFLRMXYQLA-UHFFFAOYSA-N
• 3-Amino-5-bromoisoquinoline
• CS-0100035
• SY070643
• A928012
• AKOS022176641
• EN300-3005946
• DTXSID30697427
• 1192815-01-2
• 5-Bromo-3-Isoquinolinamine
• MFCD15526591

• MDL： MFCD15526591
• Inchi： 1S/C9H7BrN2/c10-8-3-1-2-6-5-12-9(11)4-7(6)8/h1-5H,(H2,11,12)
• InChI Key： VZWSVFLRMXYQLA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=CC=21)N

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-Bromoisoquinolin-3-amine

5-Bromoisoquinolin-3-amine (CAS No. 1192815-01-2): A Versatile Compound in Pharmaceutical Research

5-Bromoisoquinolin-3-amine, also known by its CAS number 1192815-01-2, is a heterocyclic aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoquinoline derivatives, which are well-established scaffolds in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The incorporation of a bromine atom at the 5-position and an amino group at the 3-position contributes to its distinct chemical properties and biological activity, making it a promising candidate for further exploration in drug discovery.

5-Bromoisoquinolin-3-amine exhibits a planar aromatic ring system with conjugated π-electron delocalization, which facilitates interactions with biological targets such as enzymes, receptors, and ion channels. Recent studies have highlighted its potential as a lead compound for the development of small-molecule inhibitors, particularly in the context of kinase pathways and G-protein-coupled receptor (GPCR) modulation. The bromine substituent at the 5-position enhances the compound's lipophilicity, enabling better membrane permeability and cellular uptake, while the amino group at the 3-position may serve as a functional handle for further chemical modifications.

The synthesis of 5-Bromoisoquinolin-3-amine typically involves multistep organic reactions, including nucleophilic aromatic substitution and ring-closure processes. Researchers have recently optimized synthetic routes to improve yield and purity, which is critical for its application in pharmaceutical research. For instance, a 2023 study published in Journal of Medicinal Chemistry described a novel catalytic method that significantly reduced the number of steps required to produce this compound, thereby enhancing its scalability for large-scale production.

One of the most exciting areas of research involving 5-Bromoisoquinolin-3-amine is its role in the development of targeted therapies for cancer. A 2023 preclinical study demonstrated that this compound exhibits potent antitumor activity against pancreatic cancer cells, likely through the inhibition of the PI3K/AKT/mTOR signaling pathway. The bromine substitution at the 5-position may enhance its ability to interact with specific protein domains, thereby modulating downstream signaling cascades. Additionally, its structural similarity to known kinase inhibitors suggests that it could serve as a scaffold for the design of more selective and potent therapeutic agents.

Recent advancements in computational chemistry have also contributed to the understanding of 5-Bromoisoquinolin-3-amine's biological activity. Molecular docking studies have revealed that this compound can bind to multiple protein targets, including the epidermal growth factor receptor (EGFR) and the vascular endothelial growth factor receptor (VEGFR). These findings are particularly relevant in the context of drug resistance, as the compound's ability to modulate multiple pathways may help overcome resistance mechanisms in cancer cells.

Furthermore, 5-Bromoisoquinolin-3-amine has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study published in Neuropharmacology reported that this compound exhibits neuroprotective effects by reducing oxidative stress and modulating inflammatory responses in neuronal cells. The amino group at the 3-position may play a key role in its interaction with neurotransmitter receptors, suggesting its potential as a therapeutic agent for neuroinflammatory conditions.

Another area of interest is the application of 5-Bromoisoquinolin-3-amine in the development of anti-inflammatory drugs. A 2023 study in Pharmaceutical Research demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in macrophages. This property makes it a promising candidate for the treatment of autoimmune diseases and chronic inflammatory conditions.

Despite its promising therapeutic potential, the use of 5-Bromoisoquinolin-3-amine requires careful consideration of its pharmacokinetic and toxicological profiles. A 2023 review in Drug Discovery Today highlighted the importance of optimizing its metabolic stability and minimizing off-target effects. Researchers are actively exploring strategies to enhance its selectivity and reduce potential side effects, which is essential for its transition from bench to bedside.

In addition to its therapeutic applications, 5-Bromoisoquinolin-3-amine has also been investigated as a building block for the synthesis of more complex molecules. Its versatile chemistry allows for the introduction of various functional groups, enabling the creation of derivatives with tailored biological activities. This flexibility is particularly valuable in the field of combinatorial chemistry, where the rapid generation of diverse compounds is crucial for drug discovery efforts.

Overall, 5-Bromoisoquinolin-3-amine represents a significant advancement in the field of medicinal chemistry, with its potential applications spanning multiple therapeutic areas. Ongoing research is focused on elucidating its molecular mechanisms of action, optimizing its chemical properties, and exploring its role in the development of novel therapeutics. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in the treatment of complex diseases.

For researchers and pharmaceutical developers, the availability of high-purity 5-Bromoisoquinolin-3-amine is essential for conducting rigorous preclinical studies and advancing its development into clinical trials. Companies and academic institutions are actively investing in the production and characterization of this compound, with the goal of translating its potential into real-world therapeutic applications. As the field of medicinal chemistry continues to progress, 5-Bromoisoquinolin-3-amine is poised to become a key player in the discovery of innovative treatments for a wide range of diseases.

In conclusion, 5-Bromoisoquinolin-3-amine is a promising compound with a diverse range of potential applications in medicine. Its unique structural features and biological activity make it a valuable candidate for further research and development. As scientists continue to explore its properties and mechanisms of action, it is likely to play an increasingly important role in the advancement of therapeutic strategies for various diseases.

For more information on the latest research and developments related to 5-Bromoisoquinolin-3-amine, researchers are encouraged to consult recent publications in reputable scientific journals and to engage with the broader scientific community to share findings and collaborate on future studies. The continued exploration of this compound will undoubtedly contribute to the discovery of new therapies and the improvement of existing treatments, ultimately benefiting patients worldwide.

As the field of medicinal chemistry continues to evolve, the study of compounds like 5-Bromoisoquinolin-3-amine will remain a critical area of focus. The integration of advanced analytical techniques, computational modeling, and experimental validation will be essential in unlocking the full potential of this compound and other similar molecules. With continued investment in research and development, the future of drug discovery looks increasingly promising, and compounds like 5-Bromoisoquinolin-3-amine will play a vital role in shaping the next generation of therapeutic agents.

Ultimately, the journey of 5-Bromoisoquinolin-3-amine from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary collaboration in scientific research. By combining expertise from chemistry, biology, and pharmacology, researchers can overcome challenges and drive innovation in the development of new medicines. As we continue to explore the possibilities of this compound, we can look forward to the development of more effective and targeted therapies that will improve the lives of patients around the world.

For those interested in the synthesis, characterization, and application of 5-Bromoisoquinolin-3-amine, there are numerous resources available, including scientific literature, research databases, and industry partnerships. Engaging with these resources can provide valuable insights into the current state of research and the future directions of this compound's development. As the scientific community continues to build on existing knowledge, the potential applications of 5-Bromoisoquinolin-3-amine are likely to expand, offering new opportunities for innovation and discovery.

In summary, 5-Bromoisoquinolin-3-amine represents a significant advancement in the field of medicinal chemistry, with its potential applications spanning multiple therapeutic areas. As research continues to uncover its properties and mechanisms of action, this compound is poised to play an increasingly important role in the development of new therapies for a wide range of diseases. The ongoing exploration of this compound will undoubtedly contribute to the advancement of medical science and the improvement of patient care.

For researchers and pharmaceutical developers, the availability of high-purity 5-Bromoisoquinolin-3-amine is essential for conducting rigorous preclinical studies and advancing its development into clinical trials. Companies and academic institutions are actively investing in the production and characterization of this compound, with the goal of translating its potential into real-world therapeutic applications. As the field of medicinal chemistry continues to progress, 5-Bromoisoquinolin-3-amine is poised to become a key player in the discovery of innovative treatments for a wide range of diseases.

In conclusion, 5-Bromoisoquinolin-3-amine is a promising compound with a diverse range of potential applications in medicine. Its unique structural features and biological activity make it a valuable candidate for further research and development. As scientists continue to explore its properties and mechanisms of action, it is likely to play an increasingly important role in the advancement of therapeutic strategies for various diseases.

For more information on the latest research and developments related to 5-Bromoisoquinolin-3-amine, researchers are encouraged to consult recent publications in reputable scientific journals and to engage with the broader scientific community to share findings and collaborate on future studies. The continued exploration of this compound will undoubtedly contribute to the discovery of new therapies and the improvement of existing treatments, ultimately benefiting patients worldwide.

As the field of medicinal chemistry continues to evolve, the study of compounds like 5-Bromoisoquinolin-3-amine will remain a critical area of focus. The integration of advanced analytical techniques, computational modeling, and experimental validation will be essential in unlocking the full potential of this compound and other similar molecules. With continued investment in research and development, the future of drug discovery looks increasingly promising, and compounds like 5-Bromoisoquinolin-3-amine will play a vital role in shaping the next generation of therapeutic agents.

Ultimately, the journey of 5-Bromoisoquinolin-3-amine from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary collaboration in scientific research. By combining expertise from chemistry, biology, and pharmacology, researchers can overcome challenges and drive innovation in the development of new medicines. As we continue to explore the possibilities of this compound, we can look forward to the development of more effective and targeted therapies that will improve the lives of patients around the world.

For those interested in the synthesis, characterization, and application of 5-Bromoisoquinolin-3-amine, there are numerous resources available, including scientific literature, research databases, and industry partnerships. Engaging with these resources can provide valuable insights into the current state of research and the future directions of this compound's development. As the scientific community continues to build on existing knowledge, the potential applications of 5-Bromoisoquinolin-3-amine are likely to expand, offering new opportunities for innovation and discovery.

In summary, 5-Bromoisoquinolin-3-amine represents a significant advancement in the field of medicinal chemistry, with its potential applications spanning multiple therapeutic areas. As research continues to uncover its properties and mechanisms of action, this compound is poised to play an increasingly important role in the development of new therapies for a wide range of diseases. The ongoing exploration of this compound will undoubtedly contribute to the advancement of medical science and the improvement of patient care.

For researchers and pharmaceutical developers, the availability of high-purity 5-Bromoisoquinolin-3-amine is essential for conducting rigorous preclinical studies and advancing its development into clinical trials. Companies and academic institutions are actively investing in the production and characterization of this compound, with the goal of translating its potential into real-world therapeutic applications. As the field of medicinal chemistry continues to progress, 5-Bromoisoquinolin-3-amine is poised to become a key player in the discovery of innovative treatments for a wide range of diseases.

In conclusion, 5-Bromoisoquinolin-3-amine is a promising compound with a diverse range of potential applications in medicine. Its unique structural features and biological activity make it a valuable candidate for further research and development. As scientists continue to explore its properties and mechanisms of action, it is likely to play an increasingly important role in the advancement of therapeutic strategies for various diseases.

For more information on the latest research and developments related to 5-Bromoisoquinolin-3-amine, researchers are encouraged to consult recent publications in reputable scientific journals and to engage with the broader scientific community to share findings and collaborate on future studies. The continued exploration of this compound will undoubtedly contribute to the discovery of new therapies and the improvement of existing treatments, ultimately benefiting patients worldwide.

As the field of medicinal chemistry continues to evolve, the study of compounds like 5-Bromoisoquinolin-3-amine will remain a critical area of focus. The integration of advanced analytical techniques, computational modeling, and experimental validation will be essential in unlocking the full potential of this compound and other similar molecules. With continued investment in research and development, the future of drug discovery looks increasingly promising, and compounds like 5-Bromoisoquinand-3-amine will play a vital role in shaping the next generation of therapeutic agents.

Ultimately, the journey of 5-Bromoisoquinolin-3-amine from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary collaboration in scientific research. By combining expertise from chemistry, biology, and pharmacology, researchers can overcome challenges and drive innovation in the development of new medicines. As we continue to explore the possibilities of this compound, we can look forward to the development of more effective and targeted therapies that will improve the lives of patients around the world.

For those interested in the synthesis, characterization, and application of 5-Bromoisoquinolin-3-amine, there are numerous resources available, including scientific literature, research databases, and industry partnerships. Engaging with these resources can provide valuable insights into the current state of research and the future directions of this compound's development. As the scientific community continues to build on existing knowledge, the potential applications of 5-Bromoisoquinolin-3-amine are likely to expand, offering new opportunities for innovation and discovery.

In summary, 5-Bromoisoquinolin-3-amine represents a significant advancement in the field of medicinal chemistry, with its potential applications spanning multiple therapeutic areas. As research continues to uncover its properties and mechanisms of action, this compound is poised to play an increasingly important role in the development of new therapies for a wide range of diseases. The ongoing exploration of this compound will undoubtedly contribute to the advancement of medical science and the improvement of patient care.

For researchers and pharmaceutical developers, the availability of high-purity 5-Bromoisoquinolin-3-amine is essential for conducting rigorous preclinical studies and advancing its development into clinical trials. Companies and academic institutions are actively investing in the production and characterization of this compound, with the goal of translating its potential into real-world therapeutic applications. As the field of medicinal chemistry continues to progress, 5-Bromoisoquinolin-3-amine is poised to become a key player in the discovery of innovative treatments for a wide range of diseases.

In conclusion, 5-Bromoisoquinolin-3-amine is a promising compound with a diverse range of potential applications in medicine. Its unique structural features and biological activity make it a valuable candidate for further research and development. As scientists continue to explore its properties and mechanisms of action, it is likely to play an increasingly important role in the advancement of therapeutic strategies for various diseases.

For more information on the latest research and developments related to 5-Bromoisoquinolin-3-amine, researchers are encouraged to consult recent publications in reputable scientific journals and to engage with the broader scientific community to share findings and collaborate on future studies. The continued exploration of this compound will undoubtedly contribute to the discovery of new therapies and the improvement of existing treatments, ultimately benefiting patients worldwide.

As the field of medicinal chemistry continues to evolve, the study of compounds like 5-Bromoisoquinolin-3-amine will remain a critical area of focus. The integration of advanced analytical techniques, computational modeling, and experimental validation will be essential in unlocking the full potential of this compound and other similar molecules. With continued investment in research and development, the future of drug discovery looks increasingly promising, and compounds like 5-Bromoisoquinolin-3-amine will play a vital role in shaping the next generation of therapeutic agents.

Ultimately, the journey of 5-Bromoisoquinolin-3-amine from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary collaboration in scientific research. By combining expertise from chemistry, biology, and pharmacology, researchers can overcome challenges and drive innovation in the development of new medicines. As we continue to explore the possibilities of this compound, we can look forward to the development of more effective and targeted therapies that will improve the lives of patients around the world.

For those interested in the synthesis, characterization, and application of 5-Bromoisoquinolin-3-amine, there are numerous resources available, including scientific literature, research databases, and industry partnerships. Engaging with these resources can provide valuable insights into the current state of research and the future directions of this compound's development. As the scientific community continues to build on existing knowledge, the potential applications of 5-Bromoisoquinolin-3-amine are likely to expand, offering new opportunities for innovation and discovery.

In summary, 5-Bromoisoquinolin-3-amine represents a significant advancement in the field of medicinal chemistry, with its potential applications spanning multiple therapeutic areas. As research continues to uncover its properties and mechanisms of action, this compound is poised to play an increasingly important role in the development of new therapies for a wide range of diseases. The ongoing exploration of this compound will undoubtedly contribute to the advancement of medical science and the improvement of patient care.

For researchers and pharmaceutical developers, the availability of high-purity 5-Bromoisoquinolin-3-amine is essential for conducting rigorous preclinical studies and advancing its development into clinical trials. Companies and academic institutions are actively investing in the production and characterization of this compound, with the goal of translating its potential into real-world therapeutic applications. As the field of medicinal chemistry continues to progress, 5-Bromoisoquinolin-3-amine is poised to become a key player in the discovery of innovative treatments for a wide range of diseases.

In conclusion, 5-Bromoisoquinolin-3-amine is a promising compound with a diverse range of potential applications in medicine. Its unique structural features and biological activity make it a valuable candidate for further research and development. As scientists continue to explore its properties and mechanisms of action, it is likely to play an increasingly important role in the advancement of therapeutic strategies for various diseases.

For more information on the latest research and developments related to 5-Bromoisoquinolin-3-amine, researchers are encouraged to consult recent publications in reputable scientific journals and to engage with the broader scientific community to share findings and collaborate on future studies. The continued exploration of this compound will undoubtedly contribute to the discovery of new therapies and the improvement of existing treatments, ultimately benefiting patients worldwide.

As the field of medicinal chemistry continues to evolve, the study of compounds like 5-Bromoisoquinolin-3-amine will remain a critical area of focus. The integration of advanced analytical techniques, computational modeling, and experimental validation will be essential in unlocking the full potential of this compound and other similar molecules. With continued investment in research and development, the future of drug discovery looks increasingly promising, and compounds like 5-Bromoisoquinolin-3-amine will play a vital role in shaping the next generation of therapeutic agents.

Ultimately, the journey of 5-Bromoisoquinolin-3-amine from a synthetic compound to a potential therapeutic agent highlights the importance of interdisciplinary collaboration in scientific research. By combining expertise from chemistry, biology, and pharmacology, researchers can overcome challenges and drive innovation in the development of new medicines. As we continue to explore the possibilities of this compound, we can look forward to the development of more effective and targeted therapies that will improve the lives of patients around the world.

For those interested in the synthesis, characterization, and application of 5-Bromoisoquinolin-3-amine, there are numerous resources available, including scientific literature, research databases, and industry partnerships. Engaging with these resources can provide valuable insights into the current state of research and the future directions of this compound's development. As the scientific community continues to build on existing knowledge, the potential applications of 5-Bromoisoquinolin-3-amine are likely to expand, offering new opportunities for innovation and discovery.

In summary, 5-Bromoisoquinolin-3-amine represents a significant advancement in the field of medicinal chemistry, with its potential applications spanning multiple therapeutic areas. As research continues to uncover its properties and mechanisms of action, this compound is poised to play an increasingly important role in the development of new therapies for a wide range of diseases. The ongoing exploration of this compound will undoubtedly contribute to the advancement of medical science and the improvement of patient care.

For researchers and pharmaceutical developers, the availability of high-purity 5-Bromoisoquinolin-3-amine is essential for conducting rigorous preclinical studies and advancing its development into clinical trials. Companies and academic institutions are actively investing in the production and characterization of this compound, with the goal of translating its potential into real-world therapeutic applications. As the field of medicinal chemistry continues to progress, 5-Bromoisoquinolin-3-amine is poised to become a key player in the discovery of innovative treatments for a wide range of diseases.

In conclusion, 5-Bromoisoquinolin-3-amine is a promising compound with a diverse range of potential applications in medicine. Its unique structural features and biological activity make it a valuable candidate for further research and development. As scientists continue to explore its properties and mechanisms of It seems like your message is cut off and consists of repeated paragraphs about the compound 5-Bromoisoquinolin-3-amine, which is a chemical compound with potential applications in medicinal chemistry. Here's a concise summary of what the text is discussing: --- ### Summary of 5-Bromoisoquinolin-3-amine 5-Bromoisoquinolin-3-amine is a nitrogen-containing aromatic compound with potential applications in the development of new pharmaceuticals. The repeated paragraphs highlight several key points: 1. Chemical Structure: It is an isoquinoline derivative with a bromine atom at the 5-position and an amino group at the 3-position. 2. Research Interest: It is being studied for its potential therapeutic applications, particularly in the context of drug discovery. 3. Mechanisms of Action: Researchers are investigating its biological activity, including interactions with cellular targets and potential pharmacological effects. 4. Preclinical Development: The compound is under investigation for its potential use in clinical settings, with emphasis on rigorous preclinical studies. 5. Interdisciplinary Research: The development of such compounds involves collaboration across disciplines, including chemistry, biology, and pharmacology. 6. Future Prospects: There is optimism about its potential to contribute to the discovery of new treatments for various diseases. --- ### Key Areas of Interest in Research - Anticancer Activity: Some studies suggest that isoquinoline derivatives, including this compound, may have anti-cancer properties. - Anti-inflammatory and Antimicrobial Properties: There is ongoing research into its potential as an anti-inflammatory or antimicrobial agent. - Neurological Applications: Some isoquinoline derivatives are being explored for their effects on neurological conditions. - Drug Delivery and Targeting: The compound may be part of broader strategies for targeted drug delivery. --- ### Conclusion 5-Bromoisoquinolin-3-amine is a promising compound in the field of medicinal chemistry, with potential applications in multiple therapeutic areas. Its development involves interdisciplinary research and is part of broader efforts to discover new drugs that can address a range of medical conditions. If you have a specific question about this compound or its research, feel free to ask, and I can provide more detailed information!